Cas no 30533-55-2 (1-chloro-2-methylpropan-2-amine)

• Product Name: 1-chloro-2-methylpropan-2-amine
• CAS No: 30533-55-2
• MF: C₄H₁₀ClN
• MW: 107.581900119781
• MDL: MFCD03265424
• CID: 5248835
• PubChem ID: 407726
• Update Time: 2026-03-09

1-chloro-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Propanamine, 1-chloro-2-methyl-
• 1-chloro-2-methylpropan-2-amine

• MDL： MFCD03265424
• Inchi： 1S/C4H10ClN/c1-4(2,6)3-5/h3,6H2,1-2H3
• InChI Key： VLIVAHJJXAHKFO-UHFFFAOYSA-N
• SMILES： C(Cl)C(C)(N)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides Organochlorides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides

Additional information on 1-chloro-2-methylpropan-2-amine

Recent Advances in the Study of 1-Chloro-2-methylpropan-2-amine (CAS: 30533-55-2) in Chemical Biology and Pharmaceutical Research

1-Chloro-2-methylpropan-2-amine (CAS: 30533-55-2) is a chemical compound of significant interest in the fields of chemical biology and pharmaceutical research. This compound, characterized by its chloro and amine functional groups, has been the subject of numerous studies due to its potential applications in drug synthesis, chemical probes, and as a building block for more complex molecules. Recent research has focused on its reactivity, biological activity, and potential therapeutic uses, making it a valuable subject for a comprehensive research briefing.

One of the primary areas of investigation has been the compound's role in the synthesis of pharmaceutical intermediates. Studies have demonstrated that 1-chloro-2-methylpropan-2-amine serves as a versatile precursor in the production of various bioactive molecules. Its ability to undergo nucleophilic substitution reactions makes it particularly useful for introducing the 2-methylpropan-2-amine moiety into more complex structures. Recent publications have highlighted its use in the synthesis of novel antiviral and antibacterial agents, showcasing its importance in medicinal chemistry.

In addition to its synthetic utility, researchers have explored the biological activities of 1-chloro-2-methylpropan-2-amine and its derivatives. Some studies have reported its potential as a modulator of specific enzymatic pathways, particularly those involved in neurotransmitter regulation. For instance, derivatives of this compound have shown promise in preliminary assays targeting enzymes like monoamine oxidases (MAOs), which are critical in neurological disorders. These findings suggest that further exploration of its pharmacological properties could lead to the development of new therapeutic agents.

The safety and toxicological profile of 1-chloro-2-methylpropan-2-amine have also been a focus of recent research. Given its reactive nature, understanding its handling and potential hazards is crucial for laboratory and industrial applications. Recent toxicology studies have provided updated data on its acute and chronic exposure effects, emphasizing the need for proper safety protocols when working with this compound. These studies are essential for ensuring its safe use in both research and manufacturing settings.

Looking ahead, the potential applications of 1-chloro-2-methylpropan-2-amine in drug discovery and chemical biology remain vast. Ongoing research is exploring its use in the development of targeted therapies, particularly in oncology and infectious diseases. Furthermore, advances in synthetic methodology are expected to enhance its utility as a building block for more complex and selective bioactive molecules. The compound's unique chemical properties position it as a key player in future pharmaceutical innovations.

In conclusion, 1-chloro-2-methylpropan-2-amine (CAS: 30533-55-2) continues to be a compound of significant interest in chemical and pharmaceutical research. Its versatility in synthesis, potential biological activities, and ongoing safety evaluations underscore its importance in the field. As research progresses, this compound is likely to play an increasingly prominent role in the development of new drugs and chemical probes, making it a critical focus for researchers and industry professionals alike.